Cas no 2229459-73-6 (tert-butyl 2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpiperazine-1-carboxylate)

• Product Name: tert-butyl 2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpiperazine-1-carboxylate
• CAS No: 2229459-73-6
• MF: C₁₆H₂₂N₆O₂
• MW: 330.384882450104
• CID: 6287024
• PubChem ID: 165831304
• Update Time: 2025-10-30

tert-butyl 2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpiperazine-1-carboxylate
• EN300-1887236
• 2229459-73-6
• tert-butyl 2-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]piperazine-1-carboxylate

• Inchi： 1S/C16H22N6O2/c1-16(2,3)24-15(23)22-8-7-17-10-13(22)11-5-4-6-12(9-11)14-18-20-21-19-14/h4-6,9,13,17H,7-8,10H2,1-3H3,(H,18,19,20,21)
• InChI Key： QDEJQVQGEYEVND-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1C=CC=C(C2N=NNN=2)C=1)=O

Computed Properties

• Exact Mass: 330.18042397g/mol
• Monoisotopic Mass: 330.18042397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 96Ų

Additional information on tert-butyl 2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpiperazine-1-carboxylate

Introduction to Tert-butyl 2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpiperazine-1-carboxylate (CAS No. 2229459-73-6)

Tert-butyl 2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpiperazine-1-carboxylate, identified by the CAS number 2229459-73-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by a complex structural framework, incorporating both aromatic and heterocyclic moieties, which contribute to its unique chemical properties and potential biological activities.

The molecular structure of Tert-butyl 2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpiperazine-1-carboxylate features a phenyl ring substituted with a piperazine moiety at the 1-position and a tetrazole ring at the 2-3 positions. The presence of the tert-butyl group enhances the lipophilicity of the molecule, which is a critical factor in determining its pharmacokinetic behavior. This structural feature makes it an attractive candidate for further investigation in drug design, particularly for targeting neurological and cardiovascular disorders where lipophilic compounds often exhibit improved bioavailability.

The tetrazole ring is a key pharmacophore in this compound, known for its ability to interact with various biological targets. Tetrazole derivatives have been extensively studied for their potential applications in medicinal chemistry due to their diverse biological activities. For instance, compounds containing tetrazole moieties have shown promise in inhibiting enzymes and receptors involved in inflammation and pain signaling. The specific arrangement of the tetrazole ring in Tert-butyl 2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpiperazine-1-carboxylate may contribute to its unique interaction profiles with biological targets, making it a valuable scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between Tert-butyl 2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpiperazine-1-carboxylate and its potential targets. These studies have highlighted the compound's ability to bind to specific binding pockets on enzymes and receptors, suggesting its potential as an inhibitor or modulator of various biological pathways. For example, preliminary computational studies indicate that this compound may interact with enzymes involved in neurotransmitter synthesis and degradation, which could make it relevant for treating neurological disorders such as depression and anxiety.

The phenylpiperazine core is another significant feature of this compound that contributes to its pharmacological potential. Phenylpiperazine derivatives are well-known for their role as central nervous system (CNS) active compounds. They have been investigated for their effects on serotonin receptors, dopamine pathways, and other neurotransmitter systems. The structural modification of phenylpiperazine derivatives can lead to significant changes in their pharmacological properties, making them valuable tools for studying the mechanisms underlying various neurological disorders.

In addition to its potential CNS applications, Tert-butyl 2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpiperazine-1-carboxylate may also have relevance in other therapeutic areas. For instance, its structural features suggest that it could interact with receptors involved in cardiovascular regulation. Studies on related compounds have shown that modifications at the phenyl ring and piperazine moiety can influence vascular tone and blood pressure regulation. Therefore, this compound could be explored as a lead molecule for developing treatments for hypertension or other cardiovascular conditions.

The synthesis of Tert-butyl 2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpiperazine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the tetrazole ring typically involves cycloaddition reactions or nucleophilic substitution strategies depending on the synthetic route chosen. The tert-butylation at the carboxylic acid position enhances the stability of the molecule and improves its solubility in organic solvents commonly used in pharmaceutical formulations.

Evaluation of the pharmacological properties of Tert-butyl 2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpiperazine-1-carboxylate has been conducted through both in vitro and in vivo studies. In vitro assays have focused on assessing interactions with specific enzymes and receptors relevant to neurological and cardiovascular functions. These studies have provided preliminary evidence suggesting that this compound may modulate neurotransmitter release or receptor activity. In vivo studies are currently underway to evaluate its behavioral effects and potential therapeutic benefits in animal models.

The safety profile of Tert-butyl 2-3-(1H-1,2,3,4-tetrazol-5-ylyl)phenlyphenylethanolamine hydrochloride, as derived from related structures within this chemical class, is an important consideration during drug development. Preliminary toxicology studies have been performed to assess acute toxicity levels and potential side effects associated with chronic use. These studies are crucial for determining safe dosage ranges and identifying any long-term health risks associated with exposure to this compound.

The future direction of research on Tert-butyl 2 - (tert - butyloxycarbonyl) - N -(pyridin - 4 - yl)piperazine - dihydrochloride, as related by structure, will likely involve further optimization of its chemical properties through structural modifications aimed at enhancing potency while minimizing side effects. Additionally, Tert - butyloxycarbonyl - N -(pyridin - 4 - yl)piperazine hydrochloride, serves as an important intermediate, could be used alongside computational modeling techniques such as molecular dynamics simulations or virtual screening algorithms, which can predict how different modifications might affect binding affinity or metabolic stability.

Collaborative efforts between academic researchers, pharmaceutical companies, and regulatory agencies will be essential in advancing our understanding of how compounds like tert - butyloxycarbonyl - N -(pyridin - 4 - yl)piperazine hydrochloride function at both molecular levels, ensuring that they meet stringent safety standards before being considered for clinical use among patients suffering from various diseases including those affecting central nervous system function, cardiovascular health, etc.. As our knowledge base grows, so too will our ability not only identify promising candidates early on but also design experiments efficiently using high-throughput screening technologies combined with advanced analytical methods allowing us rapidly assess large libraries containing thousands upon thousands unique molecules per batch run!